![molecular formula C26H28N2O2S B4954795 1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine](/img/structure/B4954795.png)
1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine, also known as EPPPA, is a chemical compound that belongs to the piperazine class of drugs. EPPPA has gained attention in scientific research due to its potential therapeutic applications in various medical conditions.
Mechanism of Action
The exact mechanism of action of 1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine is not fully understood, but it is believed to involve modulation of the serotonergic and dopaminergic systems in the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including reducing the levels of stress hormones such as cortisol, increasing the levels of brain-derived neurotrophic factor (BDNF), and modulating the activity of the hypothalamic-pituitary-adrenal (HPA) axis. These effects are thought to contribute to its anxiolytic and antidepressant properties.
Advantages and Limitations for Lab Experiments
1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine has several advantages for lab experiments, including its high potency and selectivity for specific receptors in the brain. However, its complex synthesis method and limited availability may pose challenges for researchers.
Future Directions
There are several future directions for research on 1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine, including investigating its potential therapeutic applications in other medical conditions such as post-traumatic stress disorder (PTSD) and chronic pain. Further studies are also needed to understand its mechanism of action and potential side effects. In addition, the development of more efficient synthesis methods and increased availability of this compound may facilitate further research in this area.
In conclusion, this compound is a chemical compound with potential therapeutic applications in various medical conditions. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine can be synthesized through a multi-step process involving the reaction of 2-ethoxyaniline with phenylacetyl chloride, followed by the reaction of the intermediate product with phenylthioacetic acid and piperazine. The final product is then purified through recrystallization.
Scientific Research Applications
1-(2-ethoxyphenyl)-4-[phenyl(phenylthio)acetyl]piperazine has been studied for its potential therapeutic applications in various medical conditions, including depression, anxiety, and addiction. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as reducing the symptoms of withdrawal in drug addiction.
Properties
IUPAC Name |
1-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-phenyl-2-phenylsulfanylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O2S/c1-2-30-24-16-10-9-15-23(24)27-17-19-28(20-18-27)26(29)25(21-11-5-3-6-12-21)31-22-13-7-4-8-14-22/h3-16,25H,2,17-20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVDCNSWAKGHLPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.